Cas no 89943-82-8 (Cicletanine)
Cicletanine Chemical and Physical Properties
Names and Identifiers
-
- Cicletanine
- Cicletanine [USAN:INN:BAN]
- Cycletanide
- 3-(4-Chlorophenyl)-6-methyl-1,3-dihydrofuro[3,4-c]pyridin-7-ol
- BN-50418
- CICLETANINE [MART.]
- (+/-)-BN-1270
- Win 90,000
- D03487
- BN-1270
- CICLETANINE [INN]
- (+-)-BN-1270
- (+-)-3-(p-Chlorophenyl)-1,3-dihydro-6-methylfuro(3,4-c)pyridin-7-ol
- (+/-)BN-1270
- Cicletanina [Spanish]
- Q5119443
- Win-90000
- Cicletanine (USAN/INN)
- CICLETANINE [USAN]
- (R)-(-)-CICLETANINE
- Cicletaninum
- CVKNDPRBJVBDSS-UHFFFAOYSA-N
- NS00120855
- CHEBI:135078
- DB12766
- CICLETANINE [MI]
- (+/-)-Cicletanine
- Tenstaten
- AKOS022665941
- SCHEMBL49794
- CHEMBL191886
- 89943-82-8
- UNII-CHG7QC509W
- CICLETANINE [WHO-DD]
- 3-(4-chlorophenyl)-6-methyl-1H,3H-furo[3,4-c]pyridin-7-ol
- Justar
- DTXSID70868972
- BN-50417
- CHG7QC509W
- Cicletanina
- Furo(3,4-c)pyridin-7-ol, 3-(4-chlorophenyl)-1,3-dihydro-6-methyl-, (+-)-
- Cicletaninum [Latin]
-
- MDL: MFCD00868296
- Inchi: 1S/C14H12ClNO2/c1-8-13(17)12-7-18-14(11(12)6-16-8)9-2-4-10(15)5-3-9/h2-6,14,17H,7H2,1H3
- InChI Key: CVKNDPRBJVBDSS-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1C2C=NC(C)=C(C=2CO1)O
Computed Properties
- Exact Mass: 261.0556563g/mol
- Monoisotopic Mass: 261.0556563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.4
- Topological Polar Surface Area: 42.4Ų
Cicletanine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | K05907-100mg |
CICLETANINE |
89943-82-8 | >95% | 100mg |
$100 | 2024-07-21 | |
| eNovation Chemicals LLC | K05907-1g |
CICLETANINE |
89943-82-8 | >95% | 1g |
$400 | 2024-07-21 | |
| Biosynth | PDA94382-50 mg |
Cicletanine |
89943-82-8 | 50mg |
$100.00 | 2023-01-03 | ||
| Biosynth | PDA94382-100 mg |
Cicletanine |
89943-82-8 | 100MG |
$160.00 | 2023-01-03 | ||
| Biosynth | PDA94382-250 mg |
Cicletanine |
89943-82-8 | 250MG |
$300.00 | 2023-01-03 | ||
| Biosynth | PDA94382-500 mg |
Cicletanine |
89943-82-8 | 500MG |
$480.00 | 2023-01-03 | ||
| Biosynth | PDA94382-1000 mg |
Cicletanine |
89943-82-8 | 1g |
$770.00 | 2023-01-03 | ||
| eNovation Chemicals LLC | K05907-1g |
CICLETANINE |
89943-82-8 | >95% | 1g |
$400 | 2025-02-18 | |
| eNovation Chemicals LLC | K05907-100mg |
CICLETANINE |
89943-82-8 | >95% | 100mg |
$100 | 2025-02-18 | |
| eNovation Chemicals LLC | K05907-100mg |
CICLETANINE |
89943-82-8 | >95% | 100mg |
$100 | 2025-02-24 |
Cicletanine Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on Cicletanine
Exploring Cicletanine (CAS No. 89943-82-8): A Comprehensive Overview of Its Properties and Applications
Cicletanine (CAS No. 89943-82-8) is a unique compound that has garnered significant attention in the pharmaceutical and research communities. Known for its vasodilatory and antihypertensive properties, this compound is often studied for its potential therapeutic benefits. With the increasing prevalence of cardiovascular diseases, researchers are keen to explore how Cicletanine can contribute to modern medicine.
The chemical structure of Cicletanine features a furopyridine core, which is critical for its biological activity. Its mechanism of action involves the modulation of ion channels and endothelial function, making it a subject of interest for studies related to blood pressure regulation. Given the rising global concern over hypertension, Cicletanine is frequently discussed in forums and research papers as a potential alternative to traditional treatments.
One of the most searched questions about Cicletanine is its safety profile and side effects. Clinical trials have shown that it is generally well-tolerated, with minimal adverse effects compared to other antihypertensive agents. This makes it a promising candidate for patients who experience intolerance to conventional medications. Additionally, its pharmacokinetics and metabolic pathways are areas of active research, particularly in the context of personalized medicine.
Beyond its primary use in hypertension management, Cicletanine has also been investigated for its potential role in renal protection and anti-inflammatory effects. These properties align with the growing interest in multi-target therapies, which aim to address multiple aspects of chronic diseases simultaneously. As such, Cicletanine is often mentioned in discussions about innovative drug development and precision medicine.
The market for Cicletanine is evolving, with increasing demand from both pharmaceutical companies and research institutions. Its relatively low cost and high efficacy make it an attractive option for large-scale production. Furthermore, the compound's patent status and regulatory approvals are frequently searched topics, as they influence its availability and commercial potential.
In summary, Cicletanine (CAS No. 89943-82-8) is a versatile compound with significant potential in the treatment of cardiovascular and renal conditions. Its unique properties and broad applicability make it a focal point for ongoing research and development. As the scientific community continues to uncover its full range of benefits, Cicletanine is poised to play a pivotal role in the future of therapeutic interventions.
89943-82-8 (Cicletanine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)